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Compound of Interest

Compound Name: 4-(1H-imidazol-2-yl)aniline

Cat. No.: B076436 Get Quote

Essential Safety and Handling Guide for 4-(1H-
imidazol-2-yl)aniline
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 4-(1H-imidazol-2-yl)aniline. The following

procedures for personal protective equipment (PPE), handling, and disposal are based on the

known hazards of similar aromatic amine and imidazole compounds.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling 4-(1H-imidazol-2-yl)aniline. The substance is harmful if swallowed, in contact with

skin, or inhaled, and can cause serious eye irritation.[1][2] The following table summarizes the

recommended PPE.
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PPE Category Item Specification

Eye and Face Safety Goggles

Chemical splash goggles are

required.[3] A face shield

should be worn over safety

glasses if there is a splash

hazard.[4]

Hand Gloves

Chemical-resistant gloves

(e.g., butyl, neoprene, or

Viton). Nitrile gloves are not

recommended for prolonged

use with anilines.[5] Inspect

gloves before each use.[4]

Body Protective Clothing

A fully buttoned lab coat or

chemical-resistant overalls.[4]

[6]

Respiratory Respirator

Use in a well-ventilated area or

under a chemical fume hood.

[1][7] If ventilation is

insufficient, a NIOSH-approved

respirator is necessary.[3][4]

Foot Shoes
Closed-toe, chemical-resistant

shoes.[8]

Operational Plan: Handling and Storage
Handling:

Work in a designated, well-ventilated area, preferably within a certified laboratory chemical

fume hood.[5]

Avoid direct contact with the substance. Do not touch the material with bare hands.[1]

Prevent the generation of dust.[1]
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Do not eat, drink, or smoke in the handling area.[1][7]

Wash hands thoroughly with soap and water after handling.[1]

Contaminated work clothing should be laundered separately before reuse.[1]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizers and acids.[1][5]

Keep the container tightly sealed and clearly labeled.[1]

Protect containers from physical damage and inspect regularly for leaks.[1]

Disposal Plan
4-(1H-imidazol-2-yl)aniline and any contaminated materials must be treated as hazardous

waste.

Waste Collection:

Collect solid waste in a dedicated, clearly labeled hazardous waste container.[1][9]

Collect solutions in a separate, compatible, and clearly labeled liquid hazardous waste

container.[9]

Do not mix with other waste streams unless permitted by institutional guidelines.[9]

Waste Storage:

Store waste containers in a designated, cool, and well-ventilated secondary containment

area.[9]

Keep waste containers tightly sealed when not in use.[9]

Final Disposal:
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Dispose of the waste through an authorized hazardous waste collection point in

accordance with local, state, and federal regulations.[1] Consult your institution's

environmental health and safety (EHS) department for specific procedures.

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard operating procedure for the safe handling and

disposal of 4-(1H-imidazol-2-yl)aniline.
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Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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